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Compound of Interest

Compound Name: Glutaric anhydride

Cat. No.: B126334

For Researchers, Scientists, and Drug Development Professionals

Glutaric anhydride, a cyclic dicarboxylic anhydride, serves as a versatile building block in
organic synthesis.[1][2][3][4] Its utility spans the production of pharmaceuticals, polymers,
resins, and corrosion inhibitors.[2][3][5][6] This technical guide provides a comprehensive
overview of its chemical properties, structure, and key reactions, tailored for professionals in
research and development.

Chemical Structure and Identification

Glutaric anhydride is systematically named oxane-2,6-dione or pentanedioic anhydride.[7][8]
It consists of a six-membered ring containing five carbon atoms and one oxygen atom, with two
carbonyl groups at positions 2 and 6.[1][2] This structure is functionally related to glutaric acid.

[2]

Below is a diagram representing the chemical structure of glutaric anhydride.
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Chemical structure of glutaric anhydride.

Table 1: Compound Identification
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Identifier Value

CAS Number 108-55-4[9][10][11]

EC Number 203-593-6[10][11][12]

Molecular Formula CsHeO3[6][10][13]

Molecular Weight 114.10 g/mol [10][13]

InChl 1S/C5H603/c6-4-2-1-3-5(7)8-4/h1-3H2[12][14]

InChiKey VANNPISTIUFMLH-UHFFFAOYSA-N[12][14]
[15]

SMILES 0=C1CCCC(=0)01[12][15]

| Synonyms | Pentanedioic anhydride, Dihydropyran-2,6-dione, Glutaric acid anhydride[7][8][12]
[16] |

Physical and Chemical Properties

Glutaric anhydride is a white to off-white crystalline solid or powder.[6][10] It is sensitive to
moisture and will hydrolyze in the presence of water.[5][10][11]

Table 2: Physical Properties

Property Value
Melting Point 50-57 °C[5][6][10][14]
Boiling Point 290-291 °C at 1013 hPa[5][6][9]

150 °C at 10 mmHg[2][10][12]

Density 1.24 g/cm3 at 60 °C[9][14]

1.411 g/mL[5][10]

Flash Point 173-178 °C[5][6][14]

Autoignition Temperature 320 °C[9][14]
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| Vapor Pressure | 0.05 hPa at 50 °C[14] |

Table 3: Solubility

Solvent Solubility
Water Hydrolyzes[10]
Ether Soluble[5][17]
Dimethyl sulfoxide (DMSO) Soluble[5]
Methanol Soluble[5]
Ethanol Soluble[17]
Chloroform Soluble[10][17]
Ethyl Acetate Soluble[2][10]
Benzene Soluble[17]
Toluene Soluble[17]
Acetone Soluble[17]

| Tetrahydrofuran | Soluble[17] |

Experimental Protocols: Synthesis

A common method for the synthesis of glutaric anhydride is the dehydration of glutaric acid.

This can be achieved by heating glutaric acid, often in the presence of a dehydrating agent

such as acetic anhydride.[17][18]

Experimental Protocol: Synthesis of Glutaric Anhydride from Glutaric Acid

e Reactants: Glutaric acid and a dehydrating agent (e.g., acetic anhydride).

e Procedure: The dicarboxylic acid is mixed and heated with the dehydrating agent.[17] For

instance, glutaric acid can be heated gently to induce dehydration and the formation of the

cyclic anhydride.[18] In a more robust laboratory preparation, the residue of a reaction
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mixture containing the diacid is treated with acetic anhydride and heated, for example, on a
steam bath for one hour.[19]

o Work-up: After the reaction, the excess dehydrating agent is typically removed by distillation.
[20] The crude product can then be purified by distillation under reduced pressure.[19][20]

 Purification: Recrystallization can be performed to obtain a purer product. For example, the
anhydride can be dissolved in a hot solvent like ethyl acetate, followed by the addition of a
less polar solvent such as hexane or petroleum ether to induce crystallization upon cooling.
[20]

The following diagram illustrates the synthesis of glutaric anhydride from glutaric acid.
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Synthesis of glutaric anhydride from glutaric acid.

Reactivity and Chemical Behavior
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As a cyclic anhydride, glutaric anhydride is a reactive electrophile, readily undergoing
nucleophilic acyl substitution reactions.[1][18] The two carbonyl groups are highly electrophilic,
making the carbonyl carbons susceptible to attack by nucleophiles.[1]

Hydrolysis: Glutaric anhydride is sensitive to moisture and readily hydrolyzes to form glutaric
acid.[10][11][18] This is often an undesirable side reaction, and measures should be taken to
work in anhydrous conditions when the anhydride is the desired reagent.[18]

The diagram below shows the hydrolysis of glutaric anhydride.

Glutaric Anhydride
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+ H20

\ /
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Hydrolysis of glutaric anhydride.

Reactions with Other Nucleophiles:
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» Alcohols: Reacts with alcohols to form esters.[18]
e Amines: Reacts with amines to yield amides.[1]
e Incompatible Materials: It is incompatible with strong oxidizing agents, acids, and bases.[21]

Applications in Research and Development

The reactivity of glutaric anhydride makes it a valuable intermediate in various synthetic
applications:

e Pharmaceuticals: It is used in the production of glutaric acid family pharmaceuticals.[2][5][6]

o Polymers: Glutaric anhydride is a monomer used in the manufacture of polymers, such as
modified unsaturated linear (epoxy) polyesters.[2][5][6] It is also used as a crosslinking agent
in polymer chemistry.[1]

o Other Applications: It serves as a raw material in the production of flavors, corrosion
inhibitors, surfactants, and metal finishing compounds.[2][5][6]

Safety and Handling

Glutaric anhydride is classified as harmful and an irritant.[6][16]

Table 4: Hazard Information

Hazard Description

Harmful if swallowed or in contact with

Acute Toxicity kin.[9][22]
skin.

Skin Irritation Causes skin irritation.[9][22]

Eye Damage Causes serious eye damage or irritation.[9][22]

| Respiratory Irritation | Causes respiratory tract irritation.[6][16] |

Handling and Storage:
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6][9] In case of dust formation, use a dust mask.

» Handling: Use with adequate ventilation and avoid generating dust.[16] Wash hands
thoroughly after handling.[9][16]

o Storage: Store in a cool, dry place in a tightly closed container.[16][21] It is moisture sensitive
and should be protected from exposure to moist air or water.[5][10][21]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes and seek
medical attention.[16]

» Skin Contact: Wash off immediately with plenty of soap and water.[9][21]

 Ingestion: If swallowed, call a poison center or doctor.[9] Do not induce vomiting unless
directed by medical personnel.[16]

 Inhalation: Remove to fresh air.[16][21]

This guide provides a foundational understanding of glutaric anhydride for professionals
engaged in chemical research and development. For more detailed information, consulting the
referenced safety data sheets and scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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